Cas no 1807224-92-5 (3-Chloro-4-methyl-2-nitrobenzyl chloride)

• Product Name: 3-Chloro-4-methyl-2-nitrobenzyl chloride
• CAS No: 1807224-92-5
• MF: C₈H₇Cl₂NO₂
• MW: 220.052680253983
• CID: 5001143
• Update Time: 2025-10-29

3-Chloro-4-methyl-2-nitrobenzyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-4-methyl-2-nitrobenzyl chloride

• Inchi： 1S/C8H7Cl2NO2/c1-5-2-3-6(4-9)8(7(5)10)11(12)13/h2-3H,4H2,1H3
• InChI Key： HJKDRZKZBFFKLO-UHFFFAOYSA-N
• SMILES： ClC1=C(C)C=CC(CCl)=C1[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 195
• XLogP3: 3.1
• Topological Polar Surface Area: 45.8

Additional information on 3-Chloro-4-methyl-2-nitrobenzyl chloride

Introduction to 3-Chloro-4-methyl-2-nitrobenzyl chloride (CAS No. 1807224-92-5)

3-Chloro-4-methyl-2-nitrobenzyl chloride, identified by the Chemical Abstracts Service Number (CAS No.) 1807224-92-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of nitroaromatic derivatives, characterized by its nitro and chloro substituents on a benzene ring, which contribute to its unique reactivity and potential applications.

The structural features of 3-Chloro-4-methyl-2-nitrobenzyl chloride make it a versatile intermediate in organic synthesis. The presence of both a chloro group and a methyl group on the benzene ring, combined with the nitro group, allows for various chemical transformations that are valuable in the development of novel compounds. Specifically, the chloro group can participate in nucleophilic substitution reactions, while the nitro group can be reduced to an amine or further functionalized, providing multiple pathways for chemical manipulation.

In recent years, there has been growing interest in the applications of nitroaromatic compounds in medicinal chemistry. The nitro group is particularly significant as it can be converted into an amine, which is a common pharmacophore in many drugs. This transformation is often achieved through reduction using catalysts such as palladium on carbon (Pd/C) or using chemical reducing agents like iron in acidic media. The resulting amine can then be further modified to produce more complex molecules with therapeutic potential.

One of the key areas where 3-Chloro-4-methyl-2-nitrobenzyl chloride has shown promise is in the synthesis of bioactive molecules. Researchers have utilized this compound as a building block for creating more intricate structures that mimic natural products or target specific biological pathways. For instance, derivatives of this compound have been explored in the development of antimicrobial agents, where the nitro and chloro groups contribute to their interaction with biological targets.

The methyl group in 3-Chloro-4-methyl-2-nitrobenzyl chloride also plays a crucial role in determining its chemical behavior. The electron-donating nature of the methyl group can influence the electronic properties of the benzene ring, affecting its reactivity in various reactions. This feature makes it particularly useful in directing functionalization at specific positions on the ring, allowing for precise control over the synthesis of target molecules.

Recent advancements in synthetic methodologies have further enhanced the utility of 3-Chloro-4-methyl-2-nitrobenzyl chloride. Techniques such as transition metal-catalyzed cross-coupling reactions have enabled the introduction of diverse functional groups at different positions on the benzene ring. These methods have opened up new possibilities for creating structurally diverse libraries of compounds for drug discovery and material science applications.

The pharmaceutical industry has been particularly interested in exploring the potential of 3-Chloro-4-methyl-2-nitrobenzyl chloride due to its structural similarity to known bioactive molecules. By modifying its core structure, researchers aim to develop new drugs with improved efficacy and reduced side effects. The compound's ability to undergo multiple transformations makes it an attractive candidate for generating novel pharmacological entities.

Moreover, 3-Chloro-4-methyl-2-nitrobenzyl chloride has found applications beyond pharmaceuticals. In material science, it serves as a precursor for synthesizing polymers and specialty chemicals that exhibit unique properties. These materials can be tailored for use in various industries, including electronics, coatings, and adhesives, where specific chemical functionalities are required.

The synthesis of 3-Chloro-4-methyl-2-nitrobenzyl chloride itself is an intriguing process that highlights modern organic chemistry techniques. Starting from commercially available precursors such as nitrotoluene or anisole, a series of chlorination and nitration reactions can be performed to introduce the desired substituents at specific positions on the benzene ring. Careful control of reaction conditions is essential to achieve high yields and purity.

In conclusion, 3-Chloro-4-methyl-2-nitrobenzyl chloride (CAS No. 1807224-92-5) is a multifaceted compound with significant potential in both pharmaceutical and material science research. Its unique structural features enable diverse chemical transformations, making it a valuable intermediate for synthesizing bioactive molecules and functional materials. As research continues to uncover new applications for this compound, its importance in advancing scientific knowledge and industrial innovation is likely to grow.